Cas no 20887-28-9 (1-[(dimethylamino)acetyl]-3-(4-methylphenyl)-2,3-dihydroquinazolin-4(1H)-one hydrochloride (1:1))

• Product Name: 1-[(dimethylamino)acetyl]-3-(4-methylphenyl)-2,3-dihydroquinazolin-4(1H)-one hydrochloride (1:1)
• CAS No: 20887-28-9
• MF: C₁₉H₂₂ClN₃O₂
• MW: 359.849883556366
• CID: 1396644
• PubChem ID: 63420
• Update Time: 2025-04-20

1-[(dimethylamino)acetyl]-3-(4-methylphenyl)-2,3-dihydroquinazolin-4(1H)-one hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-[(dimethylamino)acetyl]-3-(4-methylphenyl)-2,3-dihydroquinazolin-4(1H)-one hydrochloride (1:1)
• 4(3H)-Quinazolinone, 2,3-dihydro-1-(dimethylaminoacetyl)-3-(p-tolyl)-, HCl
• 4(1H)-Quinazolinone, 2,3-dihydro-1-(dimethylaminoacetyl)-3-(p-tolyl)-, hydrochloride
• DTXSID00175025
• 20887-28-9
• 2,3-Dihydro-1-(dimethylaminoacetyl)-3-(p-tolyl)-4(1H)-quinazolinone hydrochloride

• Inchi： 1S/C19H21N3O2.ClH/c1-14-8-10-15(11-9-14)21-13-22(18(23)12-20(2)3)17-7-5-4-6-16(17)19(21)24;/h4-11H,12-13H2,1-3H3;1H
• InChI Key： QNXAPWQOFUXBRJ-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C=CC=CC=2N(C(CN(C)C)=O)CN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 359.14026
• Monoisotopic Mass: 359.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.9Ų

Experimental Properties

• PSA: 43.86